Cas no 1359658-33-5 ((S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide)

• Product Name: (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide
• CAS No: 1359658-33-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD21364697
• CID: 2092387
• PubChem ID: 71307744
• Update Time: 2025-10-29

(S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide
• s11141
• N-[(1S)-1-[4-(DIMETHYLAMINO)PHENYL]ETHYL]ACETAMIDE
• 1359658-33-5
• AKOS022179824

• MDL： MFCD21364697
• Inchi： 1S/C12H18N2O/c1-9(13-10(2)15)11-5-7-12(8-6-11)14(3)4/h5-9H,1-4H3,(H,13,15)/t9-/m0/s1
• InChI Key： FLNOGNVLLYIJMX-VIFPVBQESA-N
• SMILES： O=C(C)N[C@@H](C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide

Comprehensive Overview of (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide (CAS No. 1359658-33-5)

(S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide (CAS No. 1359658-33-5) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dimethylamino and acetamide functional groups, has garnered attention due to its structural uniqueness and potential applications in drug discovery. Researchers are particularly interested in its stereospecificity, as the (S)-enantiomer often exhibits distinct biological activity compared to its (R)-counterpart.

The compound's CAS number 1359658-33-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure features a phenyl ring substituted with a dimethylamino group, linked to an ethylacetamide side chain. This configuration is reminiscent of bioactive molecules targeting central nervous system (CNS) receptors, sparking interest in its potential as a neuropharmacological agent.

Recent trends in AI-driven drug discovery have amplified interest in compounds like (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide. Machine learning models frequently analyze such structures for QSAR (Quantitative Structure-Activity Relationship) predictions, particularly for GPCR (G-Protein Coupled Receptor) modulation. The compound's logP value and hydrogen bonding capacity make it a candidate for blood-brain barrier permeability studies—a hot topic in neurodegenerative disease research.

Synthetic routes to CAS 1359658-33-5 typically involve asymmetric synthesis or chiral resolution techniques. The dimethylamino moiety is often introduced via Buchwald-Hartwig amination, while the acetamide group may be formed through Schotten-Baumann acylation. These methods align with current green chemistry initiatives, as researchers seek atom-economical pathways with minimal environmental impact.

Analytical characterization of this compound employs advanced techniques like HPLC with chiral columns, NMR spectroscopy, and mass spectrometry. The enantiomeric purity is critical, as even minor impurities could affect biological studies. This aligns with the pharmaceutical industry's growing emphasis on quality by design (QbD) principles and ICH guidelines for impurity profiling.

In computational chemistry, molecular docking studies of (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide suggest potential interactions with serotonergic and dopaminergic receptors. Such findings correlate with rising Google searches for "novel antidepressants" and "precision psychiatry." The compound's structural similarity to known psychoactive substances (without being classified as controlled) makes it a subject of medicinal chemistry investigations.

From a commercial perspective, suppliers list CAS 1359658-33-5 as a research chemical with applications in high-throughput screening. The compound's pricing reflects the challenges of chiral synthesis, with costs varying based on optical purity specifications. This economic aspect intersects with frequent search queries about "cost-effective chiral building blocks" in pharmaceutical R&D.

Ongoing research explores structure-activity relationships of derivatives, particularly modifications to the phenyl ring or acetamide group. Such studies address the growing demand for "selective receptor modulators"—a trending topic in personalized medicine forums. The compound's metabolic stability and cytochrome P450 interactions are additional areas of investigation, responding to frequent searches about "drug metabolism prediction."

In conclusion, (S)-N-(1-(4-(Dimethylamino)phenyl)ethyl)acetamide represents a compelling case study in modern drug discovery. Its CAS number 1359658-33-5 serves as a gateway to extensive scientific literature, while its structural features align with multiple hot research areas—from computational pharmacology to sustainable synthesis. As the pharmaceutical industry evolves toward targeted therapies, such chiral small molecules will undoubtedly remain at the forefront of innovative medicine development.